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Compound of Interest

Compound Name: Ethyl caprate

Cat. No.: B1671640

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
step-by-step procedures for the safe disposal of ethyl caprate, a common flavoring and
fragrance agent also used in organic synthesis. Adherence to these guidelines will minimize
risks and ensure compliance with safety regulations.

Key Properties of Ethyl Caprate

A thorough understanding of a substance's properties is the foundation of its safe handling. The
following table summarizes the key physical and chemical properties of ethyl caprate.

Property Value

Appearance Colorless, clear liquid[1]
Odor No data available
Melting Point -20°C[1]

Boiling Point 245°C[1]

Flash Point 102°C (closed cup)[1]
Density 0.862 g/cm?3 at 25°C[1]
Water Solubility Insoluble[1]

Vapor Density 6.92 (Air = 1.0)[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1671640?utm_src=pdf-interest
https://www.benchchem.com/product/b1671640?utm_src=pdf-body
https://www.benchchem.com/product/b1671640?utm_src=pdf-body
https://www.benchchem.com/product/b1671640?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.chemicalbook.com/msds/ethyl-caprate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Health and Safety Information

According to safety data sheets, ethyl caprate is classified as a skin and eye irritant.[2]
Prolonged exposure may lead to dermatitis and other systemic effects.[2] While it poses no
significant health hazard under normal conditions, appropriate personal protective equipment
(PPE), including gloves and safety goggles, should always be worn when handling this
chemical.[1][2]

Step-by-Step Disposal Protocol

The proper disposal of ethyl caprate is critical to prevent environmental contamination and
ensure a safe laboratory environment. The following workflow outlines the necessary steps for

its disposal.
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Start: Ethyl Caprate Waste

Assess Waste:
- Unused Product
- Contaminated Materials

Small Spill or Residue

Large Spill

'Yes Yes

Absorb with inert material
(e.g., sand, vermiculite)

Collect in a suitable,
closed container

Label container as
'Hazardous Waste'

Store in a cool, dry,
well-ventilated area

Dispose of as hazardous waste
according to local regulations

End: Disposal Complete

Click to download full resolution via product page

Ethyl Caprate Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1671640?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing
appropriate PPE, including chemical-resistant gloves, safety glasses with side shields, and a
lab coat.[2] In cases of significant vapors or aerosols, respiratory protection may be necessary.

[3]

2. Containment of Spills: In the event of a spill, prevent the material from entering drains or
waterways.[1][2] For large spills, dike the material to contain it.[4]

3. Absorption: Soak up the ethyl caprate with an inert absorbent material such as sand, earth,
vermiculite, or commercial sorbents.[1][2][4]

4. Collection: Carefully collect the absorbed material and place it into a suitable, closed, and
properly labeled container for disposal.[1][2][5] Do not return spilled material to the original
container.[4]

5. Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

6. Final Disposal: Dispose of the hazardous waste in accordance with all local, state, and
federal regulations.[3][4] Do not mix with other waste.[3] Contaminated packaging should be
disposed of in the same manner as the unused product.[6]

By following these procedures, laboratory professionals can ensure the safe and responsible
disposal of ethyl caprate, contributing to a safer research environment and greater
environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemicalbull.com/images/product/MSDS-1758784024.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/w243205?userType=undefined
https://www.vigon.com/product/ethyl-caprate-natural/?doc=MSDS/504655_vigon_sds_us_english.pdf&namee=EthylCaprateNaturalSDS
https://pim-resources.coleparmer.com/sds/71466.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1692967749_ETHYLCAPROATE-CASNO-123-66-0-MSDS.pdf
https://www.benchchem.com/product/b1671640#ethyl-caprate-proper-disposal-procedures
https://www.benchchem.com/product/b1671640#ethyl-caprate-proper-disposal-procedures
https://www.benchchem.com/product/b1671640#ethyl-caprate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

